Cas no 552-30-7 (Trimellitic Anhydride)

• Product Name: Trimellitic Anhydride
• CAS No: 552-30-7
• MF: C₉H₄O₅
• MW: 192.125062942505
• MDL: MFCD00005925
• CID: 38272
• PubChem ID: 11089
• Update Time: 2026-05-14

Trimellitic Anhydride Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxo-1,3-dihydroisobenzofuran-5-carboxylic acid
• 1,2,4-BENZENETRICARBOXYLIC 1,2-ANHYDRIDE
• 1,2,4-BENZENETRICARBOXYLIC ACID 1,2-ANHYDRIDE
• 4-CARBOXYPHTHALIC ANHYDRIDE
• BENZENE-1,2,4-TRICARBOXYLIC ANHYDRIDE
• TRIMELLITIC ACID ANHYDRIDE
• TRIMELLITIC ANHYDRIDE
• 1,2,4-Benzenetricarboxylic acid anhydride
• 1,2,4-Benzenetricarboxylic acid anhydride-1,2
• 1,2,4-Benzenetricarboxylic acid, cyclic 1,2-anhydride
• 1,3-Dihydro-1,3-dioxo-5-isobenzofurancarboxylic acid
• 1,3-Dioxo-1,3-dihydro-2-benzofuran-5-carboxylic acid
• 1,3-dioxo-5-phthalanacarboxylicaci
• 1,3-Dioxo-5-phthalancarboxylic acid
• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-
• 1,2,4-Benzenetricarboxylic anhydride (TMA)
• 1,2,4-Benzenetricarboxylic anhydride
• TMA
• Trimelliticanhydride(Technical)
• 1,3-dioxo-1,3-dihydro-isobenzofuran-5-carboxylic acid
• Anhydrosepedonin
• Anhydrotrimellitic acid
• 1,2,4-Benzenetricarboxylic anhydride,97%
• Trimellitic Anhydride

• MDL： MFCD00005925
• Inchi： InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11)
• InChI Key： SRPWOOOHEPICQU-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
• BRN： 9394

Computed Properties

• Exact Mass: 192.00600
• Monoisotopic Mass: 192.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• Color/Form: White to yellowish needle crystals
• Density: 1.54
• Melting Point: 166.0 to 170.0 deg-C
• Boiling Point: 390 ºC
• Flash Point: 227 ºC
• Refractive Index: 1.4717 (estimate)
• PH: 2 (21g/l, H2O, 20℃)
• Solubility: 24.4g/l (decomposition)
• Water Partition Coefficient: decomposition
• Stability/Shelf Life: Stable. Moisture sensitive.
• PSA: 80.67000
• LogP: 0.69540
• Merck: 9703
• Vapor Pressure: <0.01 mm Hg ( 20 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in hot water and acetone, 2-butanone, dimethylformamide, ethyl acetate, cyclohexanone. Soluble in absolute ethanol

Trimellitic Anhydride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H317,H318,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• WGK Germany：1
• Hazard Category Code： R37;R41;R42/43
• Safety Instruction： S22-S26-S36/37/39
• FLUKA BRAND F CODES：10-21
• RTECS：DC2050000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：1-7%(V)
• Storage Condition：Store at room temperature
• Risk Phrases：R37; R41; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Trimellitic Anhydride

Trimellitic Anhydride (CAS No. 552-30-7): A Comprehensive Overview

Trimellitic Anhydride, with the chemical formula C₆H₃O₆ and CAS number 552-30-7, is a versatile organic compound widely recognized for its applications in pharmaceuticals, polymers, and specialty chemicals. This compound, characterized by its trimeric structure of trimellitic acid anhydride, has garnered significant attention in recent years due to its unique chemical properties and broad utility in synthetic chemistry. This article provides an in-depth exploration of Trimellitic Anhydride, delving into its chemical structure, synthesis methods, industrial applications, and the latest research findings that highlight its potential in various scientific domains.

The molecular structure of Trimellitic Anhydride consists of three carboxylic acid anhydride groups attached to a benzene ring. This trimeric arrangement imparts exceptional reactivity, making it a valuable intermediate in the synthesis of complex molecules. The compound is typically produced through the dehydration of trimellitic acid, a process that highlights its commercial significance in the chemical industry. The high reactivity of Trimellitic Anhydride stems from its ability to undergo nucleophilic substitution reactions, which are fundamental to many synthetic pathways.

In the realm of pharmaceuticals, Trimellitic Anhydride has emerged as a crucial building block for the development of novel therapeutic agents. Its structural versatility allows for the introduction of various functional groups, enabling the design of molecules with tailored biological activities. Recent studies have demonstrated its role in synthesizing anti-inflammatory and anti-cancer compounds, where its ability to form stable heterocyclic structures is particularly advantageous. The compound's compatibility with other pharmacophores makes it an indispensable tool in medicinal chemistry.

The polymer industry has also benefited significantly from the applications of Trimellitic Anhydride. As a crosslinking agent, it enhances the thermal stability and mechanical strength of polymers, making it ideal for high-performance materials. Researchers have explored its use in producing flame-retardant polymers, where its ability to form stable char residues contributes to improved safety characteristics. Additionally, Trimellitic Anhydride has been investigated for its potential in developing biodegradable polymers, aligning with global efforts to promote sustainable materials.

Beyond pharmaceuticals and polymers, Trimellitic Anhydride finds utility in specialty chemicals and agrochemicals. In agrochemical formulations, it serves as an effective chelating agent, improving the bioavailability of essential nutrients like iron and manganese. Its role in enhancing nutrient uptake by plants underscores its importance in sustainable agriculture. Furthermore, recent advancements in catalysis have highlighted Trimellitic Anhydride's potential as a ligand or catalyst precursor, facilitating various organic transformations with high efficiency.

The latest research on Trimellitic Anhydride has uncovered novel applications in nanotechnology and material science. Studies have shown that functionalized derivatives of this compound can be used to synthesize nanoparticles with tailored properties for drug delivery systems. The ability of these nanoparticles to encapsulate therapeutic agents while maintaining their stability has opened new avenues for targeted therapies. Moreover, researchers have explored the use of Trimellitic Anhydride-based coatings to enhance corrosion resistance in metals, demonstrating its versatility across multiple scientific disciplines.

In conclusion, Trimellitic Anhydride (CAS No. 552-30-7) is a multifaceted compound with far-reaching implications in various industries. Its unique chemical properties make it indispensable in pharmaceuticals, polymers, and specialty chemicals. The ongoing research into new applications continues to expand its utility, reinforcing its significance as a cornerstone material in modern chemistry. As scientific understanding progresses, it is anticipated that innovative uses for Trimellitic Anhydride will continue to emerge, further solidifying its role as a vital component in industrial and academic settings.